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Compound of Interest

Compound Name: Magnesium;potassium

CAS No.: 65380-44-1

Cat. No.: B14494520

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Magnesium (Mg²⁺) and potassium (K⁺) are two of the most abundant intracellular cations,

playing critical roles in a vast array of physiological processes. Magnesium is an essential

cofactor for hundreds of enzymes and is vital for ATP metabolism, nucleic acid stability, and

cellular signaling. Potassium is the primary determinant of the resting membrane potential and

is crucial for cellular excitability, volume regulation, and signal transduction. The ability to

simultaneously monitor the dynamics of both Mg²⁺ and K⁺ in living cells is paramount for

understanding their synergistic and antagonistic roles in health and disease.

Currently, no single fluorescent probe exists for the simultaneous imaging of intracellular Mg²⁺

and K⁺. However, this can be achieved by employing a carefully selected pair of fluorescent

indicators with spectrally distinct properties: one specific for magnesium and the other for

potassium. This document provides a detailed guide to the principles, selection of probes, and

experimental protocols for the simultaneous intracellular imaging of these two critical cations. A
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primary recommended pairing is the use of a green-fluorescent magnesium probe in

conjunction with a red-fluorescent potassium indicator to minimize spectral overlap and allow

for clear signal separation.

Recommended Probe Combination for
Simultaneous Imaging
For optimal simultaneous imaging of intracellular magnesium and potassium, we recommend

the use of a green-emitting magnesium probe, such as Magnesium Green™, AM, and a red-

emitting, genetically encoded potassium indicator, RGEPO2. This combination offers excellent

spectral separation, minimizing crosstalk between the two fluorescence channels.

Magnesium Green™, AM: A cell-permeant dye that becomes fluorescent upon hydrolysis by

intracellular esterases and binding to Mg²⁺. It can be excited by the common 488 nm laser

line and emits in the green region of the spectrum.

RGEPO2: A red fluorescent genetically encoded potassium indicator. As a genetically

encoded sensor, it can be targeted to specific cellular compartments and provides a robust

fluorescence response to changes in K⁺ concentration. It is excited in the yellow-orange

region and emits in the red spectrum. The use of genetically encoded indicators for one of

the ions also offers the advantage of stable, long-term expression in target cells.

Data Presentation: Properties of Selected
Fluorescent Probes
The following table summarizes the key quantitative properties of the recommended and

alternative fluorescent probes for magnesium and potassium.
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Property
Magnesium
Green™

Mag-Fura-2 RGEPO2 IPG-4, AM PBFI, AM

Target Ion Mg²⁺ Mg²⁺ K⁺ K⁺ K⁺

Excitation

Max (nm)
~506

~336 (Mg²⁺-

bound)
~574 ~525

~340 (K⁺-

bound), ~380

(K⁺-free)

Emission

Max (nm)
~531 ~505 ~593 ~545 ~505

Dissociation

Constant (Kd)

~1.0 mM (for

Mg²⁺)

~1.9 mM (for

Mg²⁺)

~14.81 mM

(in

HEK293FT

cells)

~7 mM ~5 mM

Format AM Ester AM Ester
Genetically

Encoded
AM Ester AM Ester

Ratiometric No
Yes

(Excitation)
No No

Yes

(Excitation)

Primary Color

Channel
Green UV/Green Red Green UV/Green

Experimental Protocols
Protocol 1: Simultaneous Imaging of Mg²⁺ and K⁺ using
Magnesium Green™, AM and RGEPO2
This protocol describes the simultaneous imaging of intracellular magnesium using the

chemical indicator Magnesium Green™, AM, and potassium using the genetically encoded

indicator RGEPO2.

Materials:

Cells expressing RGEPO2

Magnesium Green™, AM (Thermo Fisher Scientific)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14494520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pluronic® F-127 (20% solution in DMSO)

Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

Dimethyl sulfoxide (DMSO)

Fluorescence microscope equipped with appropriate filter sets for green and red

fluorescence

Procedure:

Cell Preparation:

Plate cells expressing RGEPO2 on glass-bottom dishes or coverslips suitable for

fluorescence microscopy.

Allow cells to adhere and reach the desired confluency.

Preparation of Loading Solution for Magnesium Green™, AM:

Prepare a stock solution of Magnesium Green™, AM in anhydrous DMSO (e.g., 1 mM).

Prepare a 20% Pluronic® F-127 stock solution in anhydrous DMSO.

For a final loading concentration of 5 µM Magnesium Green™, AM, mix the appropriate

volume of the stock solution with HBSS. Add an equal volume of the 20% Pluronic® F-127

solution to aid in dye solubilization. The final Pluronic® F-127 concentration should be

around 0.02%.

Dye Loading:

Remove the culture medium from the cells.

Wash the cells once with HBSS.

Add the Magnesium Green™, AM loading solution to the cells.

Incubate for 30-60 minutes at 37°C.
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Wash and De-esterification:

Remove the loading solution and wash the cells twice with warm HBSS to remove excess

dye.

Add fresh, warm HBSS and incubate for an additional 30 minutes at 37°C to allow for

complete de-esterification of the AM ester by intracellular esterases.

Fluorescence Imaging:

Mount the cells on the fluorescence microscope.

Magnesium Green™ (Mg²⁺) Imaging:

Excite at ~490 nm.

Collect emission at ~530 nm.

RGEPO2 (K⁺) Imaging:

Excite at ~575 nm.

Collect emission at ~595 nm.

Acquire images sequentially for each channel to avoid spectral bleed-through.

Record baseline fluorescence before introducing any experimental stimulus.

Apply stimulus and record the time-lapse images for both channels.

Data Analysis:

For each time point, measure the mean fluorescence intensity for both the Magnesium

Green™ and RGEPO2 channels in regions of interest (ROIs) drawn around individual

cells.

Normalize the fluorescence changes to the baseline fluorescence (F/F₀) to represent the

relative changes in intracellular Mg²⁺ and K⁺ concentrations.
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Protocol 2: Alternative Protocol using Mag-Fura-2, AM
and RGEPO2
This protocol provides an alternative for ratiometric measurement of Mg²⁺ using the UV-

excitable probe Mag-Fura-2, AM, alongside the red K⁺ indicator RGEPO2.

Materials:

Cells expressing RGEPO2

Mag-Fura-2, AM (Thermo Fisher Scientific)

Pluronic® F-127 (20% solution in DMSO)

HBSS or other suitable imaging buffer

DMSO

Fluorescence microscope equipped with a UV light source and filter sets for UV, green, and

red fluorescence.

Procedure:

Cell Preparation:

Follow the same procedure as in Protocol 1 for plating cells expressing RGEPO2.

Preparation of Loading Solution for Mag-Fura-2, AM:

Prepare a stock solution of Mag-Fura-2, AM in anhydrous DMSO (e.g., 1 mM).

Prepare the loading solution with a final concentration of 1-5 µM Mag-Fura-2, AM and

~0.02% Pluronic® F-127 in HBSS.

Dye Loading, Wash, and De-esterification:

Follow steps 3 and 4 from Protocol 1, using the Mag-Fura-2, AM loading solution.
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Fluorescence Imaging:

Mount the cells on the fluorescence microscope.

Mag-Fura-2 (Mg²⁺) Ratiometric Imaging:

Alternately excite the sample at ~340 nm and ~380 nm.

Collect emission at ~510 nm.

The ratio of the fluorescence intensities (F₃₄₀/F₃₈₀) is proportional to the intracellular

Mg²⁺ concentration.

RGEPO2 (K⁺) Imaging:

Excite at ~575 nm.

Collect emission at ~595 nm.

Acquire images sequentially for the three excitation wavelengths.

Data Analysis:

Calculate the 340/380 nm fluorescence ratio for Mag-Fura-2 in your ROIs for each time

point.

Measure the mean fluorescence intensity for the RGEPO2 channel in the same ROIs.

Normalize the RGEPO2 fluorescence to baseline (F/F₀).

The Mag-Fura-2 ratio provides a more quantitative measure of Mg²⁺ concentration, while

the normalized RGEPO2 fluorescence indicates relative changes in K⁺.

Mandatory Visualizations
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Cell Preparation Probe Loading Fluorescence Imaging Data Analysis
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Click to download full resolution via product page

Caption: Experimental workflow for simultaneous imaging of intracellular Mg²⁺ and K⁺.
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Caption: Hypothetical signaling pathway involving changes in both Mg²⁺ and K⁺.
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Caption: Logical relationship of the dual-probe imaging strategy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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